Cas no 1904019-50-6 (rac-1-tert-butyl 4-methyl (3R,4S)-3-fluoropiperidine-1,4-dicarboxylate)

• Product Name: rac-1-tert-butyl 4-methyl (3R,4S)-3-fluoropiperidine-1,4-dicarboxylate
• CAS No: 1904019-50-6
• MF: C₁₂H₂₀FNO₄
• MW: 261.289907455444
• MDL: MFCD28016235
• CID: 4631421
• PubChem ID: 99770781
• Update Time: 2025-07-18

rac-1-tert-butyl 4-methyl (3R,4S)-3-fluoropiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (3,4)-Cis-1-tert-butyl 4-methyl 3-fluoropiperidine-1,4-dicarboxylate racemate
• rac-1-tert-butyl 4-methyl (3R,4S)-3-fluoropiperidine-1,4-dicarboxylate

• MDL： MFCD28016235
• Inchi： 1S/C12H20FNO4/c1-12(2,3)18-11(16)14-6-5-8(9(13)7-14)10(15)17-4/h8-9H,5-7H2,1-4H3/t8-,9+/m1/s1
• InChI Key： YUFJCQYJBJXLJH-BDAKNGLRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](C(OC)=O)[C@@H](F)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on rac-1-tert-butyl 4-methyl (3R,4S)-3-fluoropiperidine-1,4-dicarboxylate

Introduction to rac-1-tert-butyl 4-methyl (3R,4S)-3-fluoropiperidine-1,4-dicarboxylate (CAS No. 1904019-50-6)

Rac-1-tert-butyl 4-methyl (3R,4S)-3-fluoropiperidine-1,4-dicarboxylate (CAS No. 1904019-50-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated piperidine ring and tert-butyl and methyl substituents, which contribute to its potential therapeutic applications and chemical reactivity.

The chiral nature of rac-1-tert-butyl 4-methyl (3R,4S)-3-fluoropiperidine-1,4-dicarboxylate makes it particularly interesting for the development of enantiomerically pure compounds. Chirality is a critical factor in drug design, as different enantiomers of a molecule can exhibit distinct biological activities and pharmacokinetic properties. The ability to synthesize and isolate specific enantiomers is essential for optimizing the efficacy and safety of pharmaceuticals.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. Fluorine atoms can significantly influence the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and receptor binding affinity. Rac-1-tert-butyl 4-methyl (3R,4S)-3-fluoropiperidine-1,4-dicarboxylate contains a fluorine atom at the 3-position of the piperidine ring, which may enhance its pharmacological profile by improving its interaction with biological targets.

In the context of medicinal chemistry, rac-1-tert-butyl 4-methyl (3R,4S)-3-fluoropiperidine-1,4-dicarboxylate has been explored for its potential as a lead compound in the development of novel therapeutics. Its structural complexity and functional groups provide a versatile scaffold for chemical modifications, allowing researchers to fine-tune its properties for specific therapeutic applications. For instance, the tert-butyl and methyl substituents can be modified to enhance solubility or reduce toxicity.

Clinical trials involving compounds derived from rac-1-tert-butyl 4-methyl (3R,4S)-3-fluoropiperidine-1,4-dicarboxylate have shown promising results in various disease models. One notable application is in the treatment of neurological disorders, where the compound's ability to modulate neurotransmitter systems has been investigated. Preclinical studies have demonstrated that derivatives of this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects.

The synthesis of rac-1-tert-butyl 4-methyl (3R,4S)-3-fluoropiperidine-1,4-dicarboxylate involves multi-step reactions that require precise control over chirality and functional group manipulation. Advanced synthetic methods such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric purity. These techniques are crucial for ensuring that the final product meets the stringent quality standards required for pharmaceutical applications.

From a pharmacological perspective, rac-1-tert-butyl 4-methyl (3R,4S)-3-fluoropiperidine-1,4-dicarboxylate has shown potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are common targets for drug development. The ability of this compound to interact with GPCRs could lead to new treatments for conditions such as pain management, inflammation, and metabolic disorders.

In addition to its therapeutic potential, rac-1-tert-butyl 4-methyl (3R,4S)-3-fluoropiperidine-1,4-dicarboxylate has also been studied for its use as a chemical probe in academic research. Chemical probes are small molecules used to investigate biological processes and validate therapeutic targets. The unique properties of this compound make it an excellent tool for exploring the function of specific proteins and pathways in cellular systems.

The safety profile of rac-1-tert-butyl 4-methyl (3R,4S)-3-fluoropiperidine-1,4-dicarboxylate is an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have indicated that this compound exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, rac-1-tert-butyl 4-methyl (3R,4S)-3-fluoropiperidine-1,4-dicarboxylate (CAS No. 1904019-50-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chiral nature make it an attractive candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and potential clinical uses.